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Compound of Interest

Compound Name: TC299423

Cat. No. B611238

Essential Safety and Logistical Information for Researchers

TC299423 is a novel agonist for nicotinic acetylcholine receptors (NnAChRs) intended for
research use only.[1] While it is shipped as a non-hazardous chemical under ambient
temperatures, proper disposal is crucial to ensure laboratory safety and environmental
protection.[1] Currently, a specific Safety Data Sheet (SDS) with detailed disposal instructions
for TC299423 (CAS No. 1975146-56-5) is not publicly available. In the absence of a specific
SDS, researchers must adhere to general best practices for the disposal of non-hazardous
chemical waste and comply with all applicable local, state, and federal regulations.

Summary of Chemical Data

Property Value

IUPAC Name 5-Pyrimidin-5-yI-1,2,3,4,7,8-hexahydro-azocine
CAS Number 1975146-56-5

Chemical Formula C11H15N3

Molecular Weight 189.26 g/mol

Appearance Solid powder

Short term (days to weeks) at 0-4°C; Long term
Storage ]
(months to years) at -20°C in a dry, dark place.
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General Disposal Protocol for Non-Hazardous
Research Chemicals

The following step-by-step guide provides a general framework for the disposal of small
guantities of research chemicals like TC299423, where a specific SDS is unavailable.

Step 1: Personal Protective Equipment (PPE)

Before handling any chemical waste, ensure you are wearing appropriate PPE. This includes:
» Protective gloves: Nitrile rubber gloves are a suitable choice.

o Eye protection: Safety glasses or goggles.

e Lab coat: To protect from spills.

Step 2: Waste Characterization and Segregation

Properly characterize the waste. Since TC299423 is a solid powder, any unused or
contaminated material should be considered chemical waste.

e Do not mix with other waste streams: Keep TC299423 waste separate from hazardous
chemicals, sharps, and biological waste.

o Labeling: Clearly label the waste container with the chemical name ("TC299423") and any
other relevant information.

Step 3: Spill Management
In case of a small spill:
» Absorb the spill with an inert material such as vermiculite, dry sand, or earth.

o Collect the absorbed material and place it into a designated, labeled container for chemical
waste.

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
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Step 4: Final Disposal

e Consult your institution's Environmental Health and Safety (EHS) office: This is the most
critical step. Your EHS office will provide specific guidance on how to dispose of chemical
waste in accordance with institutional policies and local regulations.

e Do not dispose of down the drain: Unless specifically approved by your EHS office, do not
pour chemical waste down the sink.

e Use a licensed waste disposal service: Your institution will have a contract with a
professional waste disposal company to handle chemical waste. Ensure your labeled
container is collected by this service.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the disposal of a research
chemical when a specific Safety Data Sheet is not readily available.
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Disposal Decision Workflow for Research Chemicals

Start: Need to dispose of TC299423

Is a specific Safety Data Sheet (SDS) available?

Treat as non-hazardous chemical waste (based on supplier info).

Follow specific disposal instructions in Section 13 of the SDS.

Wear appropriate Personal Protective Equipment (PPE).

;

Segregate and label the waste container.

:

Clean up any spills with absorbent material.

\

Contact your institution's Environmental Health & Safety (EHS) office for guidance.

\

Does EHS approve drain disposal for small quantities?

Follow EHS protocol for drain disposal. Package for collection by a licensed waste disposal service.

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for TC299423.
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Signaling Pathway Context

TC299423 is an agonist for nicotinic acetylcholine receptors (nAChRS), with modest selectivity
for the a6[32 subtype. These receptors are ligand-gated ion channels involved in various
physiological processes in the central nervous system. The binding of an agonist like
TC299423 to nNAChRs leads to the opening of the ion channel, allowing the influx of cations
such as Na+ and Ca2+. This influx results in the depolarization of the neuron and the
propagation of a nerve signal. Due to its role in neurotransmission, any waste containing
TC299423 should be managed carefully to avoid unintended environmental impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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